6-Fluoro-2H-1,4-benzoxazin-3(4H)-one
Overview
Description
6-Fluoro-2H-1,4-benzoxazin-3(4H)-one is a fluorinated building block . It is known to exhibit phytotoxic activity due to the presence of a halogen (Fluorine) at the C-6 position .
Molecular Structure Analysis
The molecular structure of 6-Fluoro-2H-1,4-benzoxazin-3(4H)-one can be represented by the SMILES stringFc1ccc2OCC(=O)Nc2c1 . Its empirical formula is C8H6FNO2 and it has a molecular weight of 167.14 . Physical And Chemical Properties Analysis
6-Fluoro-2H-1,4-benzoxazin-3(4H)-one is a solid with a melting point of 207-211 °C (lit.) . It has an assay of 97% .Scientific Research Applications
I have conducted a search for the scientific research applications of “6-Fluoro-2H-1,4-benzoxazin-3(4H)-one,” but it appears that specific applications of this compound in scientific research are not well-documented or readily available in the public domain. This compound is listed for use as laboratory chemicals and for the synthesis of substances , which suggests it may be used in various chemical syntheses and research settings.
Safety and Hazards
6-Fluoro-2H-1,4-benzoxazin-3(4H)-one is classified under GHS07. The hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . The precautionary statements include P261 (avoid breathing dust/fume/gas/mist/vapors/spray), P264 (wash thoroughly after handling), P271 (use only outdoors or in a well-ventilated area), P280 (wear protective gloves/protective clothing/eye protection/face protection), P302 + P352 (IF ON SKIN: Wash with plenty of soap and water), and P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
6-fluoro-4H-1,4-benzoxazin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FNO2/c9-5-1-2-7-6(3-5)10-8(11)4-12-7/h1-3H,4H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKNRUFWEZPGGQP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(O1)C=CC(=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40192872 |
Source
|
| Record name | 6-Fluoro-2H-1,4-benzoxazin-3(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40192872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
398-63-0 |
Source
|
| Record name | 6-Fluoro-2H-1,4-benzoxazin-3(4H)-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000398630 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 398-63-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=190642 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 6-Fluoro-2H-1,4-benzoxazin-3(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40192872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Fluoro-2H-1,4-benzoxazin-3(4H)-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 6-FLUORO-2H-1,4-BENZOXAZIN-3(4H)-ONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ARL288XM2P | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 6-Fluoro-2H-1,4-benzoxazin-3(4H)-one a promising candidate for herbicide development?
A: The research highlighted 6-Fluoro-2H-1,4-benzoxazin-3(4H)-one (7F-D-DIBOA) as a promising candidate due to its high phytotoxic activity and selectivity. The study investigated the impact of various aromatic ring substitutions on the herbicidal activity of benzoxazinones. Among the modifications tested, halogenations at the C-6 position, particularly fluorination, proved most successful. 7F-D-DIBOA exhibited the highest selectivity index when comparing its effects on wheat and two common weeds (Lolium rigidum and Avena fatua). [] This selectivity suggests its potential as a herbicide that effectively targets weeds while minimizing damage to valuable crops like wheat.
Q2: How does the structure of 6-Fluoro-2H-1,4-benzoxazin-3(4H)-one relate to its herbicidal activity?
A: The study found a strong correlation between the phytotoxicity of the benzoxazinone derivatives and their steric and electronic parameters. Molecular volume (V) and dipole moment (µ) were identified as the most influential factors. [] While the exact mechanism of action of 6-Fluoro-2H-1,4-benzoxazin-3(4H)-one wasn't explored in this particular study, the correlation suggests that its specific fluorine substitution at the C-6 position optimizes these molecular properties. This optimization likely contributes to its enhanced interactions with biological targets within the weeds, leading to greater phytotoxicity compared to other derivatives tested.
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